N-2-adamantyl-3-nitrobenzamide

• IUPAC Name: N-(2-adamantyl)-3-nitrobenzamide
• InChI: InChI=1S/C17H20N2O3/c20-17(12-2-1-3-15(9-12)19(21)22)18-16-13-5-10-4-11(7-13)8-14(16)6-10/h1-3,9-11,13-14,16H,4-8H2,(H,18,20)
• InChI Key: QLSZROHNWXFSKS-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3NC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

N-2-adamantyl-3-nitrobenzamide, also known as ANB, is a chemical compound that has been the subject of scientific research for its potential applications in various fields. ANB belongs to the class of amides and is a derivative of 2-adamantylamine.

Mechanism of Action

The mechanism of action of N-2-adamantyl-3-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cancer progression. N-2-adamantyl-3-nitrobenzamide has been shown to inhibit the activity of histone deacetylase enzymes, which are involved in the regulation of gene expression. This inhibition can lead to the activation of tumor suppressor genes and the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-2-adamantyl-3-nitrobenzamide has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that N-2-adamantyl-3-nitrobenzamide can inhibit the growth of cancer cells and induce apoptosis. N-2-adamantyl-3-nitrobenzamide has also been shown to cross the blood-brain barrier and accumulate in the brain, which could make it a useful drug delivery agent for the treatment of brain tumors.

Advantages and Limitations for Lab Experiments

N-2-adamantyl-3-nitrobenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. N-2-adamantyl-3-nitrobenzamide is also stable under a wide range of conditions, which makes it suitable for use in a variety of experiments.
One limitation of N-2-adamantyl-3-nitrobenzamide is that it is not very soluble in water, which can make it difficult to work with in aqueous environments. N-2-adamantyl-3-nitrobenzamide is also relatively expensive, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-2-adamantyl-3-nitrobenzamide. One area of research could focus on the development of N-2-adamantyl-3-nitrobenzamide as a drug delivery agent for the treatment of brain tumors. Another area of research could focus on the synthesis of novel materials using N-2-adamantyl-3-nitrobenzamide as a building block. Finally, research could focus on the development of sensors for detecting explosives using N-2-adamantyl-3-nitrobenzamide as a selective binding agent.
In conclusion, N-2-adamantyl-3-nitrobenzamide is a chemical compound that has been the subject of scientific research for its potential applications in various fields. N-2-adamantyl-3-nitrobenzamide has been studied for its potential use as an anticancer agent, drug delivery agent, and sensor for detecting explosives. N-2-adamantyl-3-nitrobenzamide has several advantages for use in lab experiments, but also has some limitations. There are several future directions for research on N-2-adamantyl-3-nitrobenzamide, which could lead to the development of new treatments for cancer, novel materials, and improved sensors for detecting explosives.

Synthesis Methods

The synthesis of N-2-adamantyl-3-nitrobenzamide involves a multistep process that starts with the reaction of 2-adamantylamine with phosgene to form 2-adamantyl isocyanate. This intermediate product reacts with 3-nitrobenzoic acid to form N-2-adamantyl-3-nitrobenzamide. The reaction is carried out under acidic conditions, and the yield of N-2-adamantyl-3-nitrobenzamide is typically around 60%.

Scientific Research Applications

N-2-adamantyl-3-nitrobenzamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-2-adamantyl-3-nitrobenzamide has been investigated as a potential anticancer agent due to its ability to inhibit the activity of certain enzymes that are involved in cancer progression. N-2-adamantyl-3-nitrobenzamide has also been studied for its potential use as a drug delivery agent due to its ability to cross the blood-brain barrier.
In material science, N-2-adamantyl-3-nitrobenzamide has been investigated for its potential use in the synthesis of novel materials with unique properties. N-2-adamantyl-3-nitrobenzamide has been shown to form self-assembled monolayers on gold surfaces, which could be used to create nanoscale devices.
In environmental science, N-2-adamantyl-3-nitrobenzamide has been studied for its potential use in the detection of explosives. N-2-adamantyl-3-nitrobenzamide has been shown to selectively bind to certain explosives, which could be used to create sensors for detecting these compounds.